Cas no 77790-61-5 (2-(pyrrolidin-2-yl)pyridine)

• Product Name: 2-(pyrrolidin-2-yl)pyridine
• CAS No: 77790-61-5
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD01691538
• CID: 90724
• PubChem ID: 2771659
• Update Time: 2025-06-13

2-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidin-2-ylpyridine
• 2-(2-pyrrolidinyl)pyridine
• (2R)-2-pyridin-2-ylpyrrolidinium
• (2S)-2-pyridin-2-ylpyrrolidinium
• 2-(2-Pyridinyl)pyrrolidine
• 2-pyrrolidin-2-ylpyridine(SALTDATA: 2HCl)
• 2-(Pyridin-2-yl)pyrrolidine
• 2-(Pyrrolidin-2-yl)pyridine
• 2-Pyrrolidin-2-yl-pyridine
• 2,3'-pyridylpyrrolidine
• SB32736
• CHEMBL4563271
• SY173373
• J-005810
• 2-Pyrrolidin-2-ylpyridine, AldrichCPR
• 2-(2-pyridyl) pyrrolidine
• W-206727
• PYRIDINE, 2-(2-PYRROLIDINYL)-
• AB39377
• FT-0646546
• FT-0774428
• PS-3580
• BB 0249473
• 2-(2-pyrrolidinyl)-pyridine
• CCG-210091
• (+-)-alpha-Nornicotine
• A26471
• (+-)-2-(2-Pyrrolidinyl)pyridine
• DTXSID60998979
• (R)-2-Pyrrolidin-2-ylpyridine
• AR1064
• 77790-61-5
• SCHEMBL20707
• BP-10628
• EN300-53226
• MFCD01691538
• AKOS005143803
• Pyridine, 2-(2-pyrrolidinyl)-, (+-)-
• AC-5478
• 2-(pyridin-2-yl)-pyrrolidine
• NDCZQFDBSPOUDF-UHFFFAOYSA-N
• rac.-2-(pyridin-2-yl)pyrrolidine
• PB23261
• STK893893
• DA-28547
• (R)-2-Pyrrolidin-2-yl-pyridine
• (S)-2-PYRROLIDIN-2-YL-PYRIDINE
• ALBB-011818
• BBL021187
• 2-(pyrrolidin-2-yl)pyridine

• MDL： MFCD01691538
• Inchi： 1S/C9H12N2/c1-2-6-10-8(4-1)9-5-3-7-11-9/h1-2,4,6,9,11H,3,5,7H2
• InChI Key： NDCZQFDBSPOUDF-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=CC=CN=1

Computed Properties

• Exact Mass: 148.1
• Monoisotopic Mass: 148.1
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: nothing
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 24.9A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.042
• Boiling Point: 262 ºC
• Flash Point: 112 ºC
• Water Partition Coefficient: Soluble in water.
• PSA: 24.92000
• LogP: 1.83490
• Solubility: Not determined

2-(pyrrolidin-2-yl)pyridine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN2810
• Hazard Category Code： 36/37/38-25
• Safety Instruction： 26-36/37/39-45
• RTECS：UT7650000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(pyrrolidin-2-yl)pyridine

Comprehensive Analysis of 2-(Pyrrolidin-2-yl)pyridine (CAS No. 77790-61-5): Properties, Applications, and Industry Trends

2-(Pyrrolidin-2-yl)pyridine (CAS No. 77790-61-5) is a nitrogen-containing heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile structural framework. This compound, often referred to by its systematic name or CAS number, serves as a key intermediate in the synthesis of bioactive molecules. Its unique pyrrolidine-pyridine hybrid structure enables diverse functionalization, making it valuable for drug discovery and material science applications.

In recent years, the demand for 2-(Pyrrolidin-2-yl)pyridine has surged, driven by its role in developing central nervous system (CNS) therapeutics and catalysts for organic reactions. Researchers frequently search for "CAS 77790-61-5 solubility" or "2-(Pyrrolidin-2-yl)pyridine synthesis methods," reflecting its technical relevance. The compound’s chiral center at the pyrrolidine ring further enhances its utility in asymmetric synthesis, a hotspot in modern green chemistry.

From a physicochemical perspective, 77790-61-5 exhibits moderate polarity, with solubility in common organic solvents like ethanol and dichloromethane. Its molecular weight of 148.20 g/mol and boiling point data (often queried in industrial contexts) are critical for process optimization. Analytical techniques such as HPLC and NMR are routinely employed for purity verification, addressing frequent user inquiries about "CAS 77790-61-5 analytical standards."

The compound’s applications extend to ligand design in coordination chemistry, where it acts as a bidentate chelator for transition metals. This property aligns with the growing interest in "sustainable catalysis" and "metal-organic frameworks (MOFs)," trending topics in materials science. Additionally, its derivatives are explored for neuroprotective effects, linking to popular searches on "neurodegenerative disease research chemicals."

Regulatory and safety profiles of 2-(Pyrrolidin-2-yl)pyridine are well-documented, with non-hazardous classifications under standard handling conditions. However, users often seek "CAS 77790-61-5 safety data sheets (SDS)" to ensure compliance with laboratory protocols. The compound’s stability under inert atmospheres and recommendations for storage at 2-8°C are frequently cited in technical literature.

Innovations in flow chemistry and microwave-assisted synthesis have streamlined the production of 77790-61-5, reducing costs and environmental impact. These advancements respond to the industry’s push toward "green synthesis" and "atom economy," keywords dominating academic and industrial discourse. Furthermore, the compound’s potential in photocatalysis and electrochemical applications positions it at the forefront of renewable energy research.

In conclusion, 2-(Pyrrolidin-2-yl)pyridine (CAS No. 77790-61-5) exemplifies the intersection of fundamental chemistry and cutting-edge applications. Its adaptability to drug development, catalysis, and advanced materials ensures sustained relevance. As researchers continue to explore its derivatives, queries like "pyrrolidine-pyridine hybrid pharmacophores" and "CAS 77790-61-5 patent literature" will likely rise, underscoring its interdisciplinary importance.